1-(1-(2,4-Dichlorobenzoyl)azetidin-3-yl)pyrrolidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(1-(2,4-Dichlorobenzoyl)azetidin-3-yl)pyrrolidine-2,5-dione” is a complex organic molecule that features a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The compound also features an azetidine ring, which is a four-membered ring with one nitrogen atom . The azetidine ring has been used in the synthesis of life-saving antibiotics like penicillin and cephalosporin .
Synthesis Analysis
The synthesis of such compounds often involves the construction of the ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyrrolidine ring and an azetidine ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The azetidine ring, on the other hand, is less strained than the three-membered aziridine system .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be influenced by the presence of the pyrrolidine and azetidine rings. The reactions may involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Scientific Research Applications
Chemical Synthesis and Properties
The synthesis and chemical properties of pyrrolidine-2,5-dione derivatives, including those related to the specified compound, have been extensively studied. Research has focused on understanding the reaction mechanisms and optimizing conditions for novel synthetic pathways. For example, studies on acetylenic dimerization under basic conditions have highlighted the synthesis of related pyrrolidine-2,5-dione derivatives, discussing the mechanisms and outcomes of such reactions (Muhi-eldeen, Al-kaissi, & Al-Muhtaseb, 2015). Similarly, research on the ring-opening reactions of related dioxane diones with cyclic secondary amines has provided insights into the chemical behavior and potential applications of these compounds (Šafár̆ et al., 2000).
Biological Activity and Potential Therapeutic Applications
Several studies have investigated the biological activities of pyrrolidine-2,5-dione derivatives, uncovering their potential as therapeutic agents. For instance, derivatives of pyrrolidine-2,5-dione have been examined for their anticonvulsant properties, highlighting the chemical modifications that influence their activity in this regard (Obniska et al., 2005). Another area of research has been the synthesis of functionalized spirooxindole pyrrolidine derivatives and their evaluation for antibacterial, antifungal, antimalarial, and antitubercular activities, demonstrating the versatility of pyrrolidine-2,5-dione frameworks in medicinal chemistry (Haddad et al., 2015).
Molecular Design and Drug Development
The structural modification and design of pyrrolidine-2,5-dione derivatives have been a key focus for enhancing their pharmacological profiles. Research into the synthesis of novel derivatives and their X-ray crystal structures has been essential for understanding how these compounds interact at the molecular level and for designing more effective drugs (Lv et al., 2013). Additionally, computational studies have provided valuable insights into the equilibrium geometry, vibrational spectra, and electronic structure of these compounds, further supporting their optimization for therapeutic applications (Boobalan et al., 2014).
Future Directions
Properties
IUPAC Name |
1-[1-(2,4-dichlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2N2O3/c15-8-1-2-10(11(16)5-8)14(21)17-6-9(7-17)18-12(19)3-4-13(18)20/h1-2,5,9H,3-4,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKMFMGGZTMSHTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2CN(C2)C(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.